![molecular formula C17H27NO B3852258 (4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine](/img/structure/B3852258.png)
(4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine
Overview
Description
(4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine, also known as BPEMP, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. BPEMP is a tertiary amine that has a unique structure, making it an attractive molecule for research purposes.
Mechanism of Action
The mechanism of action of (4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine is not well understood. However, it is believed that this compound interacts with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have anti-inflammatory and analgesic effects. In addition, this compound has been shown to have neuroprotective effects and can improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of (4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine is its unique structure, which makes it an attractive molecule for research purposes. This compound is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on (4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine. One direction is to further investigate the mechanism of action of this compound and its interactions with specific receptors in the body. Another direction is to explore the potential use of this compound as a drug candidate for the treatment of various diseases. In addition, this compound could be used as a building block for the synthesis of novel materials with unique properties. Finally, further studies could be conducted to explore the potential use of this compound as a ligand for the synthesis of new catalysts.
Scientific Research Applications
(4-butoxybenzyl)ethyl(2-methyl-2-propen-1-yl)amine has been studied for its potential use in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases. In materials science, this compound has been used as a building block for the synthesis of novel materials. In catalysis, this compound has been used as a ligand for the synthesis of new catalysts.
properties
IUPAC Name |
N-[(4-butoxyphenyl)methyl]-N-ethyl-2-methylprop-2-en-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO/c1-5-7-12-19-17-10-8-16(9-11-17)14-18(6-2)13-15(3)4/h8-11H,3,5-7,12-14H2,1-2,4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBSFMVVHRORGNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)CN(CC)CC(=C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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